4-(2-(Tert-butyldimethylsilyloxy)ethoxy)benzaldehyde

• IUPAC Name: 4-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]benzaldehyde
• InChI: InChI=1S/C15H24O3Si/c1-15(2,3)19(4,5)18-11-10-17-14-8-6-13(12-16)7-9-14/h6-9,12H,10-11H2,1-5H3
• InChI Key: UHMRFJXCBUYTFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCOC1=CC=C(C=C1)C=O
• Molecular Formula: C15H24O3Si
• DSSTOX Substance ID: DTXSID20728491
• Molecular Weight: 280.43 g/mol
• CAS RN: 566949-37-9

Description

4-(2-(Tert-butyldimethylsilyloxy)ethoxy)benzaldehyde is an organic compound with the molecular formula C13H20O2Si and a molecular weight of 236.39. It is also known by several synonyms such as 4-t-butyldimethylsilyloxy benzaldehyde, 4-tert-butyldimethylsilyl oxy benzaldehyde, and 4-tert-butyldimethylsilyloxy benzaldehyde.

Molecular Structure Analysis

The molecular structure of this compound includes a benzaldehyde group attached to a tert-butyldimethylsilyloxy ethoxy group. The InChI key for this compound is XACWSBWCLJXKGI-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound has a density of 0.9570g/mL and a boiling point of 224°C to 226°C. Its refractive index is 1.5110 (lit.).

Safety and Hazards

This compound is classified as dangerous, causing serious eye damage. The safety precautions include wearing eye protection/face protection and rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

While specific future directions for this compound are not mentioned in the sources I found, similar compounds like (tert-Butyldimethylsilyloxy)acetaldehyde have been used in the total synthesis of various compounds, suggesting potential applications in organic synthesis and medicinal chemistry.

Synthesis routes and methods I

Procedure details

To 4-(2-hydroxyethoxy)benzaldehyde (commercial, 0.5 g, 3 mmol) dissolved in DMF (10 mL) is added imidazole (0.4 g, 6 mmol) and tert-butyldimethylsilylchloride (0.53 g, 3.5 mmol). Reaction mixture is stirred for 20 h. at room temperature. TLC analysis (hexane:ethyl acetate,7:3) shows small amounts of unreacted starting material. Additional tert-butyldimethylsilylchloride (0.25 g, 1 mmol) is added and stirring continued for 16 h. The reaction is quenched with saturated aqueous ammonium chloride (20 mL) and diluted further with ethyl ether (20 mL). Aqueous layer is separated and extracted thrice with ether (10 mL). Combined organics dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The residue is purified by flash chromatography on silica gel using a gradient of 2% to 5% ethyl acetate in hexanes to provide 0.42 g of the title compound.

Synthesis routes and methods II

Procedure details

To a stirred suspension of 4-hydroxybenzaldehyde (0.500 g, 4.012 mmol) and anhydrous potassium carbonate (0.833 g, 6.019 mmol) in dry MeCN (15 ml) at room temperature was added 2-bromo-1-tert-butyldimethylsiloxyethane (83%, 1.730 g, 6.019 mmol), and the reaction mixture was heated under reflux for 20.5 h. Water (25 ml) was added and the reaction mixture was extracted with Et2O (4×25 ml). The combined organic extracts were washed with brine (50 ml), dried (Na2SO4), and the solvent was removed under reduced pressure to give a pale yellow oil that was purified by flash chromatography (3:1 Hexane/Et2O) to give the title compound (0.895 g, 79.5%) as a colourless oil.